Methyl lactate Methyl lactate Methyl DL-Lactate is the methyl ester derivative of DL-Lactic Acid ; a compound that occurs in small quantities in the blood and muscle fluid of man and animals.
Methyl 2-hydroxypropionate is a lactate ester resulting from the formal condensation of the carboxy group of 2-hydroxypropanoic acid with methanol. It has a role as a metabolite. It is a lactate ester and a methyl ester.
Brand Name: Vulcanchem
CAS No.: 547-64-8
VCID: VC20806166
InChI: InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3
SMILES: CC(C(=O)OC)O
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol

Methyl lactate

CAS No.: 547-64-8

Cat. No.: VC20806166

Molecular Formula: C4H8O3

Molecular Weight: 104.1 g/mol

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Methyl lactate - 547-64-8

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Description Methyl DL-Lactate is the methyl ester derivative of DL-Lactic Acid ; a compound that occurs in small quantities in the blood and muscle fluid of man and animals.
Methyl 2-hydroxypropionate is a lactate ester resulting from the formal condensation of the carboxy group of 2-hydroxypropanoic acid with methanol. It has a role as a metabolite. It is a lactate ester and a methyl ester.
CAS No. 547-64-8
Molecular Formula C4H8O3
Molecular Weight 104.1 g/mol
IUPAC Name methyl 2-hydroxypropanoate
Standard InChI InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3
Standard InChI Key LPEKGGXMPWTOCB-UHFFFAOYSA-N
SMILES CC(C(=O)OC)O
Canonical SMILES CC(C(=O)OC)O
Boiling Point 145.0 °C
144-145 °C
Colorform Colorless, transparent liquid
Flash Point 51 °C (124 °F) - closed cup
121 °F (49 °C) (closed cup)
Melting Point -66.0 °C
Freezing Point: approximately -66 °C

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